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molecular formula C9H11ClN2O3 B066204 1-(2-Chloro-3-nitrophenoxy)propan-2-amine CAS No. 163120-56-7

1-(2-Chloro-3-nitrophenoxy)propan-2-amine

Cat. No. B066204
CAS RN: 163120-56-7
M. Wt: 230.65 g/mol
InChI Key: QPWBODAUOAYWCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05589476

Procedure details

7.2 g (0.0414 mol) of 1,1-dimethylethyl 2-hydroxy-1-methylethylcarbamate and 10.8 g (0.0414 mol) 15 of triphenylphosphine are placed in a 500 ml, three-necked, round-bottomed flask containing 140 ml of benzene. The mixture is cooled in an ice bath and 6.5 ml (0.0414 mol) of diethyl azodicarboxylate are added dropwise. The mixture is left stirring for 15 minutes, 4.8 g (0.027 mol) of 2-chloro-3-nitrophenol are added, the temperature of the reaction mixture is left to return to room temperature and the reaction mixture is left stirring overnight. The precipitate obtained is then filtered and the filtrate evaporated. The residue is taken up in 100 ml of a 3N hydrochloric acid solution and is then heated at 80° C. in an oil bath for 2 hours. The phases are separated, the aqueous phase is recovered, the pH is adjusted to alkaline with a concentrated sodium hydroxide solution and extraction is carried out three times with ether. Washing is carried out with water and drying is carried out. There are obtained 6 g of product which is used as is in the following stage.
Name
1,1-dimethylethyl 2-hydroxy-1-methylethylcarbamate
Quantity
7.2 g
Type
reactant
Reaction Step One
[Compound]
Name
15
Quantity
10.8 g
Type
reactant
Reaction Step Two
Name
triphenylphosphine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
diethyl azodicarboxylate
Quantity
6.5 mL
Type
reactant
Reaction Step Four
Name
2-chloro-3-nitrophenol
Quantity
4.8 g
Type
reactant
Reaction Step Five
Name
benzene
Quantity
140 mL
Type
solvent
Reaction Step Six
Name
product

Identifiers

REACTION_CXSMILES
O[CH2:2][CH:3]([NH:5]C(=O)OC(C)(C)C)[CH3:4].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.N(C(OCC)=O)=NC(OCC)=O.[Cl:44][C:45]1[C:50]([N+:51]([O-:53])=[O:52])=[CH:49][CH:48]=[CH:47][C:46]=1[OH:54]>C1C=CC=CC=1>[Cl:44][C:45]1[C:50]([N+:51]([O-:53])=[O:52])=[CH:49][CH:48]=[CH:47][C:46]=1[O:54][CH2:2][CH:3]([NH2:5])[CH3:4]

Inputs

Step One
Name
1,1-dimethylethyl 2-hydroxy-1-methylethylcarbamate
Quantity
7.2 g
Type
reactant
Smiles
OCC(C)NC(OC(C)(C)C)=O
Step Two
[Compound]
Name
15
Quantity
10.8 g
Type
reactant
Smiles
Step Three
Name
triphenylphosphine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
Step Four
Name
diethyl azodicarboxylate
Quantity
6.5 mL
Type
reactant
Smiles
N(=NC(=O)OCC)C(=O)OCC
Step Five
Name
2-chloro-3-nitrophenol
Quantity
4.8 g
Type
reactant
Smiles
ClC1=C(C=CC=C1[N+](=O)[O-])O
Step Six
Name
benzene
Quantity
140 mL
Type
solvent
Smiles
C1=CC=CC=C1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
stirring for 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture is cooled in an ice bath
WAIT
Type
WAIT
Details
The mixture is left
WAIT
Type
WAIT
Details
the temperature of the reaction mixture is left
CUSTOM
Type
CUSTOM
Details
to return to room temperature
WAIT
Type
WAIT
Details
the reaction mixture is left
STIRRING
Type
STIRRING
Details
stirring overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
The precipitate obtained
FILTRATION
Type
FILTRATION
Details
is then filtered
CUSTOM
Type
CUSTOM
Details
the filtrate evaporated
CUSTOM
Type
CUSTOM
Details
The phases are separated
CUSTOM
Type
CUSTOM
Details
the aqueous phase is recovered
EXTRACTION
Type
EXTRACTION
Details
to alkaline with a concentrated sodium hydroxide solution and extraction
WASH
Type
WASH
Details
Washing
CUSTOM
Type
CUSTOM
Details
drying

Outcomes

Product
Details
Reaction Time
 15 min
Name
product
Type
product
Smiles
ClC1=C(OCC(C)N)C=CC=C1[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 6 g
YIELD: CALCULATEDPERCENTYIELD 96.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.